Cas no 2228524-21-6 (2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid)

• Product Name: 2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid
• CAS No: 2228524-21-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 6073919
• PubChem ID: 141198288
• Update Time: 2025-06-08

2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid
• EN300-1815096
• 2228524-21-6

• Inchi： 1S/C12H14O4/c1-4-16-11-7-9(8(2)12(13)14)5-6-10(11)15-3/h5-7H,2,4H2,1,3H3,(H,13,14)
• InChI Key： AGAJDQSSMBRSBB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(=C)C(=O)O)C=CC=1OC

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid

Introduction to 2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid (CAS No. 2228524-21-6)

2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228524-21-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenylpropenoic acids, a subgroup known for their diverse biological activities and potential therapeutic applications. The presence of both ethoxy and methoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for medicinal chemists exploring novel drug candidates.

The structural features of 2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid contribute to its reactivity and functionality. The α,β-unsaturated carboxylic acid moiety (prop-2-enoic acid) is a common pharmacophore in drug design, often participating in hydrogen bonding interactions with biological targets. Additionally, the aromatic ring with electron-donating ethoxy and methoxy groups enhances the compound's solubility and binding affinity, which are critical factors in drug development. These characteristics have positioned this compound as a promising intermediate in the synthesis of more complex molecules with potential applications in oncology, anti-inflammatory, and neuroprotective therapies.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of 2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid. Studies utilizing quantum mechanical calculations have demonstrated that the compound exhibits favorable interactions with enzymes and receptors involved in metabolic pathways. For instance, its ability to modulate the activity of cytochrome P450 enzymes has been explored in the context of drug metabolism and bioavailability enhancement. Such insights are invaluable for optimizing lead compounds during the drug discovery process, ensuring that synthesized molecules exhibit high efficacy while minimizing off-target effects.

In parallel, experimental investigations have revealed intriguing biological activities associated with derivatives of 2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid. Research published in peer-reviewed journals has shown that certain analogs exhibit potent inhibitory effects against key enzymes implicated in cancer progression. Specifically, modifications to the aromatic ring or the carboxylic acid group have been found to enhance binding affinity to targets such as kinases and transcription factors. These findings underscore the compound's potential as a building block for next-generation therapeutics targeting complex diseases.

The synthesis of 2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid itself represents a fascinating challenge for organic chemists. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have enabled efficient access to this compound. These techniques not only improve yield but also allow for precise functionalization at multiple positions within the molecule. The ability to tailor structural features systematically is crucial for developing libraries of compounds with tailored biological profiles, facilitating high-throughput screening efforts in drug discovery pipelines.

From a mechanistic perspective, understanding how 2-(3-ethoxy-4-methoxyphenyl)prop-2-enoic acid interacts with biological systems is essential for rational drug design. Preclinical studies have begun to elucidate its mode of action by examining interactions with proteins and nucleic acids at an atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided critical insights into how this compound binds to its targets and modulates their activity. Such structural information is indispensable for refining molecular structures to improve potency while reducing potential toxicity.

The pharmaceutical industry has taken notice of 2-(3-ethoxy-4-methoxyphenyl)prop-2-enonic acid's potential, leading to increased investment in its further development. Collaborative efforts between academic researchers and industrial scientists are now focused on optimizing synthetic routes and exploring new derivatives with enhanced pharmacological properties. The integration of artificial intelligence (AI) tools into drug discovery workflows has also accelerated the process by predicting optimal modifications based on large datasets of biological activity profiles.

Looking ahead, future research directions may include investigating the compound's role in disease models using advanced preclinical testing platforms. Additionally, exploring its applications in combination therapies—where multiple compounds act synergistically—could unlock new therapeutic strategies against challenging conditions such as neurodegenerative disorders or autoimmune diseases. The versatility of CAS No. 2228524 - 21 - 6 makes it a cornerstone molecule in contemporary medicinal chemistry research.